Cas no 1005631-50-4 (1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine)

1-(1,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine is a sulfonamide-based heterocyclic compound featuring a piperazine moiety linked to a substituted pyrazole ring. This structure imparts versatility in medicinal and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The sulfonyl group enhances reactivity, facilitating further functionalization, while the pyrazole and piperazine components contribute to favorable binding interactions in target systems. Its well-defined molecular architecture ensures consistent performance in coupling reactions and scaffold diversification. The compound exhibits stability under standard handling conditions, making it suitable for research and industrial use in drug discovery and specialty chemical development.
1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine structure
1005631-50-4 structure
Product Name:1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine
CAS No:1005631-50-4
MF:C9H16N4O2S
MW:244.313940048218
MDL:MFCD04969945
CID:3059408
PubChem ID:17024540
Update Time:2025-05-28

1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-((1,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperazine
    • 1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine
    • FQB63150
    • 1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine
    • AKOS000310316
    • CS-0240683
    • 1,5-DIMETHYL-1H-PYRAZOL-4-YL PIPERAZINO SULFONE
    • 1-(1,5-DIMETHYLPYRAZOL-4-YLSULFONYL)PIPERAZINE
    • BBL038486
    • STK312136
    • EN300-229668
    • 1-(1,5-Dimethyl-1H-pyrazole-4-sulfonyl)-piperazine
    • SCHEMBL18167991
    • 1005631-50-4
    • 1-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazine
    • DB-089245
    • 1-(1,5-dimethyl-1 h-pyrazole-4-sulfonyl)-piperazine
    • MDL: MFCD04969945
    • Inchi: 1S/C9H16N4O2S/c1-8-9(7-11-12(8)2)16(14,15)13-5-3-10-4-6-13/h7,10H,3-6H2,1-2H3
    • InChI Key: HCICFZBWRWSHEU-UHFFFAOYSA-N
    • SMILES: S(C1C=NN(C)C=1C)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 244.09939694Da
  • Monoisotopic Mass: 244.09939694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.6Ų

1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperazine Pricemore >>

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